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Compound of Interest

Compound Name: 7-Bromo-8-methoxyquinoline

CAS No.: 36748-99-9

Cat. No.: B2414839 Get Quote

Executive Summary & Chemical Profile
7-Bromo-8-methoxyquinoline is a halogenated heterocyclic building block commonly used in

medicinal chemistry (e.g., for synthesizing kinase inhibitors or metal-chelating agents).[1][2]

Unlike standard organic waste, this compound contains a bromine substituent.[1][2][3] This

structural feature mandates a specific disposal pathway—High-Temperature Incineration with

Acid Gas Scrubbing—to prevent the formation of corrosive hydrogen bromide (HBr) and toxic

brominated byproducts (dioxins/furans) during thermal destruction.[1]

Chemical Identity & Properties
Note: Always verify the CAS number on your specific vendor container, as isomers (e.g., 8-

Bromo-7-methoxy...) have distinct registry numbers.[1][2][3]
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Feature Data Operational Implication

Class Halogenated Heterocycle

MUST be segregated from

non-halogenated waste.[1][2]

[4]

Molecular Formula C₁₀H₈BrNO
Contains Nitrogen and

Bromine.[1][2]

Physical State Solid (Powder/Crystals)
Dust inhalation hazard during

weighing/transfer.[1]

Solubility
Low in water; Soluble in DCM,

DMSO, EtOAc

Spills require organic solvents

for cleanup.[1][2][3]

Key Hazard Irritant / Aquatic Toxicity
Do not allow entry into drains

or surface water.[1]

Hazard Assessment & Safety Logic (E-E-A-T)
Effective disposal begins with understanding why specific protocols exist.[1]

The "Halogen Rule"
Standard laboratory incinerators often operate at temperatures sufficient for hydrocarbons but

insufficient for halogenated organics.[1] Burning 7-Bromo-8-methoxyquinoline in a standard

non-halogenated stream causes:

Corrosion: Release of HBr gas, which destroys incinerator linings.[1][2]

Toxicity: Potential formation of polybrominated dibenzodioxins (PBDDs) if combustion is

incomplete.[1]

Directive: You must classify this waste stream as "Halogenated Organic Waste" regardless of

the solvent it is dissolved in.

Personal Protective Equipment (PPE) Matrix
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Zone Required PPE Rationale

Respiratory N95 or P100 Respirator

Prevents inhalation of fine

particulates during solid waste

transfer.[1]

Dermal
Nitrile Gloves (Double gloving

recommended)

Quinoline derivatives can be

transdermal sensitizers.[1]

Ocular Chemical Splash Goggles
Protects against irritating dust

or splash hazards.[1][2]

Step-by-Step Disposal Protocols
Workflow A: Solid Waste (Pure Compound/Expired
Reagent)
Use this protocol for expired bottles, weighing boat residues, or contaminated solids.[1][2][3]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated

solid waste drum.[1]

Labeling: Affix a hazardous waste label.

Primary Constituent: "7-Bromo-8-methoxyquinoline (Solid)"[1][2]

Hazard Checkbox: Toxic, Irritant.[2][3]

Transfer:

Place the original container inside the waste drum if possible.

If transferring loose powder, perform the operation inside a chemical fume hood to capture

dust.[2][3]

Decontamination: Wipe the exterior of the waste container with a paper towel dampened with

Ethanol.[1] Dispose of the towel in the Solid Hazardous Waste bin (not regular trash).
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Workflow B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Use this protocol for reaction mixtures containing the compound.[1][3]

Segregation:

CORRECT: Pour into the "Halogenated Organic Solvent Waste" carboy.

CRITICAL ERROR: Do not pour into "Non-Halogenated" or "Aqueous" waste streams.[2]

Even if the solvent is Ethanol (non-halogenated), the presence of the dissolved bromo-

quinoline renders the entire mixture halogenated.[1][2]

Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g., Nitric

Acid, Peroxides), as quinolines can react exothermically with them.[1][2][3]

Record Keeping: Log the approximate mass of 7-Bromo-8-methoxyquinoline added to the

carboy on the waste log sheet. This is vital for the disposal vendor's caloric and halogen

analysis.

Visualized Decision Logic (DOT Diagram)
The following diagram illustrates the critical decision nodes for disposing of this compound.
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Waste Generation:
7-Bromo-8-methoxyquinoline

Determine Physical State

Solid Waste
(Powder, Crystals, Contaminated Sharps)

Dry Material

Liquid Waste
(Dissolved in Solvent)

In Solution

Segregate into:
SOLID HAZARDOUS WASTE

Label: 'Toxic Solid - Halogenated'

Handover to EHS/Disposal Vendor
(Requires Incineration)

Is the Solvent Halogenated?
(e.g., DCM vs. Methanol)

Stream: HALOGENATED SOLVENT WASTE

Yes (e.g., DCM) No (e.g., MeOH) - 
Contaminant overrides solvent class

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 7-Bromo-8-methoxyquinoline waste.[1][2] Note that

liquid waste always defaults to the "Halogenated" stream due to the solute's bromine content.

[2][3]
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Emergency Spillage Procedures
If a spill occurs outside the fume hood:

Evacuate & Ventilate: Clear the immediate area.[1][2] If the spill is powder, prevent air

currents from spreading dust.[2][3]

PPE Up: Don nitrile gloves, goggles, and an N95 respirator.[1][2][3]

Containment:

Solid Spill: Cover with a wet paper towel (dampened with water or ethanol) to prevent dust

generation.[1] Scoop up the damp solid and towel.

Liquid Spill: Surround with absorbent pads or vermiculite.[1][2]

Cleaning:

Wipe the surface with a solvent in which the compound is soluble (e.g., Ethanol or

Acetone).[1][2][3]

Follow with a soap and water wash.[2][5][6]

Disposal: All cleanup materials (pads, towels, gloves) must go into the Solid Hazardous

Waste container.[1][2][3]

Regulatory Compliance (RCRA Context)
While 7-Bromo-8-methoxyquinoline is rarely listed specifically by name on the EPA "P" or "U"

lists, it is regulated under the Resource Conservation and Recovery Act (RCRA) through

characteristic definitions:

Toxicity Characteristic: If the waste stream fails TCLP (Toxicity Characteristic Leaching

Procedure) due to halogen content.[1]

Halogenated Organic Compounds (HOCs): EPA regulations (40 CFR Part 268) often prohibit

land disposal of HOCs, mandating incineration.[1][2][3]
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Compliance Checklist:

Container is closed when not in use (vapor suppression).

"Hazardous Waste" label is visible and dated.[1][2]

No incompatibility (e.g., no mixing with strong acids/oxidizers).[2][3]

References
U.S. Environmental Protection Agency (EPA).Hazardous Waste Management System:

Identification and Listing of Hazardous Waste (40 CFR Part 261).[1] Available at: [Link][1]

National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

CID 51063033, 8-Bromo-7-methoxyquinoline (Isomer Analog).[1][2][Link][1]

American Chemical Society (ACS).Identifying and Evaluating Hazards in Research

Laboratories.[1][2][Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2414839#7-bromo-8-methoxyquinoline-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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